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Compound of Interest

Compound Name: 2-Chloro-6-fluorobenzaldehyde

Cat. No.: B137617

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential safety and logistical information for the proper
disposal of 2-Chloro-6-fluorobenzaldehyde, a common reagent in organic synthesis.

Key Safety and Hazard Information

2-Chloro-6-fluorobenzaldehyde is classified as an irritant.[1] It is harmful if swallowed, causes
skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Adherence to
appropriate safety protocols is crucial when handling this compound.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves.

Respiratory Protection: In case of insufficient ventilation, wear a dust mask or a respirator.

Body Protection: Wear a lab coat or other protective clothing.

Quantitative Data Summary

A summary of the key physical and chemical properties of 2-Chloro-6-fluorobenzaldehyde is
provided in the table below for easy reference.
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Property Value Source
Molecular Formula C7H4CIFO [1]
Molecular Weight 158.56 g/mol [1]

White or Colorless to Light

Appearance yellow powder to lump to clear
liquid

Melting Point 32-35 °C (lit.)

Flash Point 102 °C (215.6 °F) - closed cup

CAS Number 387-45-1

Disposal Procedures

The disposal of 2-Chloro-6-fluorobenzaldehyde must be conducted in accordance with local,
regional, and national regulations. Chemical waste generators are responsible for determining
if a discarded chemical is classified as hazardous waste and ensuring complete and accurate

classification.

Step-by-Step Disposal Guidance:
o Waste Identification and Segregation:

o Designate a specific, clearly labeled, and sealed container for 2-Chloro-6-
fluorobenzaldehyde waste.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

o Container Management:
o Use a container that is compatible with the chemical.
o Keep the container tightly closed and store in a well-ventilated area.

e Spill Management:
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o In case of a spill, absorb the material with an inert absorbent material such as sand, silica
gel, or universal binder.

o Collect the absorbed material into a suitable, closed container for disposal.

o Use spark-proof tools and avoid creating dust.

» Final Disposal:
o Dispose of the contents and container at an approved waste disposal plant.

o Never dispose of 2-Chloro-6-fluorobenzaldehyde down the drain or into the sanitary
sewer system.

Experimental Protocols

While specific experimental protocols for the neutralization of 2-Chloro-6-fluorobenzaldehyde
are not readily available in standard literature, the primary method of disposal is through
incineration by a licensed hazardous waste disposal facility. The high temperatures and
controlled conditions of incineration ensure the complete destruction of the compound,
minimizing environmental impact.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-6-
fluorobenzaldehyde.
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Caption: Logical workflow for the proper disposal of 2-Chloro-6-fluorobenzaldehyde.
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By adhering to these procedures, laboratory personnel can ensure the safe and
environmentally responsible disposal of 2-Chloro-6-fluorobenzaldehyde, fostering a culture of
safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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